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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

5-Bromo-2-Methoxycinnamic Acid

40803-53-0

B1268998

Get Quote

5-Bromo-2-Methoxycinnamic Acid is an a,-unsaturated aromatic carboxylic acid. Its

structure, featuring a brominated and methoxylated phenyl ring conjugated to an acrylic acid

moiety, makes it a versatile scaffold for organic synthesis.[1] The presence of multiple

functional groups—the carboxylic acid, the alkene, the bromo substituent, and the methoxy

group—provides numerous handles for subsequent chemical modifications, rendering it a key

intermediate in the synthesis of agrochemicals and pharmacologically active molecules.

Property Value Reference
CAS Number 40803-53-0 [1][2]
Molecular Formula C10H9BrOs [1][2]
Molecular Weight 257.08 g/mol [1112]
Melting Point 224-227 °C [2]
Appearance White to off-white crystalline 3]

powder

© 2026 BenchChem. All rights reserved. 1/14

Tech Support


https://www.benchchem.com/product/b1268998#bc-rfq
https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#introduction-the-significance-of-5-bromo-2-methoxycinnamic-acid
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2439239.aspx
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2439239.aspx
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2439239.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2439239.aspx
https://www.hsppharma.com/apis-and-intermediates/5-bromovalillin-cas-2973-76-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Section 1: Synthetic Strategy and Pathway Selection

The core structure of a cinnamic acid is typically formed by creating a carbon-carbon double
bond between the carbonyl carbon of a benzaldehyde and an activated methylene compound
or its equivalent. For 5-Bromo-2-Methoxycinnamic Acid, this involves a retrosynthetic
disconnection pointing directly to 5-Bromo-2-methoxybenzaldehyde as the key precursor.

Two classical and highly effective named reactions are ideally suited for this transformation: the
Knoevenagel Condensation and the Perkin Reaction.

» Knoevenagel Condensation: This reaction involves the condensation of an aldehyde with an
active methylene compound (e.g., malonic acid) in the presence of a basic catalyst.[4][5][6]
The Doebner modification, which utilizes pyridine as a solvent and a catalytic amount of
piperidine, is particularly effective as it facilitates in-situ decarboxylation of the intermediate
to yield the desired cinnamic acid directly.[7] This pathway is often favored for its high yields
and relatively mild conditions.

o Perkin Reaction: This method employs the condensation of an aromatic aldehyde with an
acid anhydride (e.g., acetic anhydride), using the alkali salt of the corresponding acid (e.qg.,
sodium acetate) as a base catalyst.[8][9][10] It is a robust and well-established method for
generating a,-unsaturated aromatic acids.[11]

This guide will detail both pathways, with a primary focus on the Knoevenagel-Doebner
condensation due to its widespread use and efficiency.
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Caption: Overall synthetic strategy for 5-Bromo-2-Methoxycinnamic Acid.

Section 2: Synthesis of the Key Precursor: 5-Bromo-
2-methoxybenzaldehyde

The successful synthesis of the target molecule is critically dependent on the quality of the
starting aldehyde. 5-Bromo-2-methoxybenzaldehyde (also known as 5-Bromo-o-anisaldehyde)
can be reliably prepared via the electrophilic formylation of p-bromoanisole.

Protocol: Synthesis of 5-Bromo-2-
methoxybenzaldehyde[12]
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e Reaction Principle: This procedure involves the Rieche formylation, where a Lewis acid
(Titanium tetrachloride) activates the aromatic ring of p-bromoanisole towards electrophilic
attack by dichloromethyl methyl ether, which serves as a formyl cation equivalent.

o Materials:

o p-Bromoanisole

o Methylene chloride (CH2Cl2)

o Titanium tetrachloride (TiCla)

o 1,1-Dichloromethyl methyl ether

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

o Anhydrous magnesium sulfate (MgSOa)

o Step-by-Step Procedure:

o Dissolve p-bromoanisole (1.0 eq) in methylene chloride in a round-bottom flask equipped
with a magnetic stirrer and an addition funnel, under an inert atmosphere (e.g., Nitrogen).

o Cool the solution to 0 °C using an ice bath.

o Slowly add Titanium tetrachloride (2.0 eq) dropwise to the stirred solution, maintaining the
temperature at O °C.

o After 10 minutes of stirring, add 1,1-dichloromethyl methyl ether (1.1 eq) dropwise.

o Allow the reaction to stir for 90 minutes, maintaining the temperature between 0-10 °C.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, carefully quench the reaction by pouring it into a beaker containing a
stirred mixture of crushed ice, excess saturated sodium bicarbonate solution, and
methylene chloride.
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o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the agueous phase with an additional portion of methylene chloride.
o Combine the organic layers and wash with saturated sodium chloride solution.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o The product, 5-bromo-2-methoxybenzaldehyde, can be purified by recrystallization to yield
a solid with a melting point of 107-110 °C.[12]

Section 3: Pathway | - The Knoevenagel-Doebner
Condensation

This is the preferred method for synthesizing 5-Bromo-2-Methoxycinnamic Acid. The
reaction proceeds via the condensation of 5-Bromo-2-methoxybenzaldehyde with malonic acid,
catalyzed by a weak base system, followed by decarboxylation.[5]

Mechanism Insight

The reaction is initiated by the deprotonation of malonic acid by the base (piperidine), forming a
nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the
aldehyde. A series of proton transfers and a subsequent E1cB dehydration step yield a
substituted benzylidenemalonic acid. Upon heating in the presence of pyridine, this
intermediate readily undergoes decarboxylation to afford the final a,3-unsaturated cinnamic
acid product.[7]

Experimental Protocol: Knoevenagel-Doebner Synthesis

o Causality: The use of pyridine as both a solvent and a base, with a catalytic amount of
piperidine, is a classic combination for the Doebner modification.[7] Piperidine is a stronger
base and is more effective at generating the initial carbanion from malonic acid, while
pyridine facilitates the final decarboxylation step. A reflux temperature is necessary to drive
both the condensation and the decarboxylation to completion.

o Materials:
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o 5-Bromo-2-methoxybenzaldehyde

o Malonic acid

o Pyridine

o Piperidine

o Concentrated Hydrochloric Acid (HCI)

o Crushed ice

o Ethanol (for recrystallization)

Step-by-Step Procedure:

o In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve
malonic acid (1.05 eq) in pyridine.

o To this solution, add 5-Bromo-2-methoxybenzaldehyde (1.0 eq).

o Add a catalytic amount of piperidine (e.g., 0.05 eq) to the mixture.[7]

o Heat the reaction mixture to a gentle reflux (approx. 115 °C) and stir for 4-6 hours. Monitor
the disappearance of the aldehyde by TLC.

o After the reaction is complete, allow the mixture to cool to room temperature.

o Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated
hydrochloric acid to neutralize the pyridine and precipitate the product.

o Stir the resulting slurry until all the ice has melted and the product has fully precipitated.

o Collect the solid product by vacuum filtration using a Bichner funnel.

o Wash the filter cake thoroughly with cold water to remove any remaining pyridine
hydrochloride and other water-soluble impurities.
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o The crude 5-Bromo-2-Methoxycinnamic Acid can be purified by recrystallization from an
ethanol/water mixture to yield a pure crystalline solid.
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Caption: Experimental workflow for the Knoevenagel-Doebner synthesis.

Troubleshooting and Optimization
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Issue Potential Cause(s)

Recommended
. Reference
Solution(s)

Impure or oxidized

aldehyde starting
Low or No Yield material; insufficient
reaction time or

temperature.

Use freshly purified 5-
Bromo-2-
methoxybenzaldehyde

. Ensure the reaction
reaches and

maintains reflux ]
temperature. Extend
reaction time if TLC

shows incomplete

conversion.

Self-condensation of
the aldehyde (less
) likely for non-
Side Product i
_ enolizable aldehydes);
Formation . "
Michael addition of
malonic enolate to the

product.

While self-

condensation is not an
issue here, ensuring a
slight excess of

malonic acid can help [7]
drive the primary

reaction. Proper
temperature control

prevents degradation.

Incomplete
s o neutralization of
Difficult Purification o )
pyridine, leading to an

oily product.

Ensure sufficient
concentrated HCl is
used during the
quench step to fully
protonate the product
and form the
pyridinium salt. Test
the aqueous phase
with pH paper to
ensure it is strongly
acidic.

Section 4: Pathway Il - The Perkin Reaction
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An alternative route to 5-Bromo-2-Methoxycinnamic Acid is the Perkin reaction. This method
is also a robust condensation reaction applicable to many aromatic aldehydes.[11]

Mechanism Insight

The reaction is initiated by the formation of a carbanion from acetic anhydride, facilitated by the
acetate base.[9] This carbanion attacks the aldehyde carbonyl group in an aldol-type addition.
The resulting alkoxide is then acetylated by another molecule of acetic anhydride. Finally,
elimination of an acetate group, promoted by the base, forms the a,3-unsaturated product,
which is subsequently hydrolyzed to the final cinnamic acid upon workup.[10]

Experimental Protocol: Perkin Reaction Synthesis

o Causality: The Perkin reaction requires a higher temperature (typically >150 °C) to drive the
condensation and subsequent elimination steps. Acetic anhydride serves as both the source
of the active methylene component and the solvent, while sodium acetate acts as the
requisite base catalyst.[8][13]

e Materials:

o 5-Bromo-2-methoxybenzaldehyde

[¢]

Acetic anhydride

o

Anhydrous sodium acetate

o

Sodium hydroxide solution (for workup)

[¢]

Hydrochloric acid (for workup)
o Step-by-Step Procedure:

o Combine 5-Bromo-2-methoxybenzaldehyde (1.0 eq), acetic anhydride (2.5-3.0 eq), and
freshly fused anhydrous sodium acetate (1.0 eq) in a round-bottom flask equipped with a
reflux condenser.

o Heat the mixture in an oil bath to 180 °C for 5-8 hours.
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o Allow the reaction to cool slightly, then pour the hot mixture into a beaker of water.

o Boil the aqueous mixture for 15-20 minutes to hydrolyze the excess acetic anhydride and
any mixed anhydride product.

o If the product crystallizes upon cooling, filter it off. If it separates as an oil, perform a hot
filtration to remove any solid impurities, then cool the filtrate.

o Dissolve the crude product in a dilute sodium hydroxide solution.
o Filter the basic solution to remove any non-acidic impurities.

o Acidify the filtrate with hydrochloric acid to precipitate the 5-Bromo-2-Methoxycinnamic
Acid.

o Collect the pure product by vacuum filtration, wash with cold water, and dry.

Conclusion

The synthesis of 5-Bromo-2-Methoxycinnamic Acid is most efficiently achieved via the
condensation of 5-Bromo-2-methoxybenzaldehyde. The Knoevenagel-Doebner condensation
using malonic acid, pyridine, and piperidine represents a highly effective and widely used
method, offering good yields under manageable reflux conditions. The Perkin reaction provides
a classic and viable alternative, though it typically requires higher temperatures. The choice of
pathway may depend on the availability of reagents and specific laboratory capabilities. For
both methods, the purity of the starting aldehyde is paramount to achieving a high yield and
purity of the final product.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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